4-Bromo-2-cyano-5-methoxybenzenesulfonyl chloride

• IUPAC Name: 4-bromo-2-cyano-5-methoxybenzenesulfonyl chloride
• InChI: InChI=1S/C8H5BrClNO3S/c1-14-7-3-8(15(10,12)13)5(4-11)2-6(7)9/h2-3H,1H3
• InChI Key: LNGAAQABNRSKRJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)S(=O)(=O)Cl)C#N)Br
• Molecular Formula: C8H5BrClNO3S
• Molecular Weight: 310.55 g/mol

Description

4-Bromo-2-cyano-5-methoxybenzenesulfonyl chloride (abbreviated as 4-Bromo-2-CN-5-MBS) is a chemical compound used in a variety of scientific research applications. It is a versatile reagent that has been used in various synthetic organic chemistry reactions and in a wide range of biochemical and physiological studies.

Mechanism of Action

The mechanism of action of 4-Bromo-2-CN-5-MBS is not yet fully understood. However, it is believed that the compound acts as an inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. It is also believed that 4-Bromo-2-CN-5-MBS may act as an inhibitor of other enzymes, such as hydrolases, transferases, and proteases.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-Bromo-2-CN-5-MBS are not yet fully understood. However, it has been shown to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition leads to an increase in the amount of acetylcholine in the body, which can have a variety of effects, including increased alertness, improved memory, and increased muscle strength. In addition, 4-Bromo-2-CN-5-MBS has been shown to inhibit other enzymes, such as hydrolases, transferases, and proteases. It is believed that these enzymes play a role in the regulation of various metabolic pathways, and the inhibition of these enzymes may have a variety of effects.

Advantages and Limitations for Lab Experiments

4-Bromo-2-CN-5-MBS has several advantages and limitations for use in laboratory experiments. One advantage is that it is relatively easy to synthesize and can be stored for long periods of time without degradation. In addition, it is a relatively non-toxic compound and is relatively safe to handle. However, it is important to note that 4-Bromo-2-CN-5-MBS is a very potent inhibitor of the enzyme acetylcholinesterase, and it is important to use the compound with caution.

Future Directions

There are several potential future directions for research involving 4-Bromo-2-CN-5-MBS. One possibility is to further explore its mechanism of action to better understand how it affects different biochemical pathways. In addition, further research could be conducted to explore its potential use as a therapeutic agent for the treatment of various diseases and disorders. Finally, further research could be conducted to explore its potential use in the synthesis of new compounds and materials.

Scientific Research Applications

4-Bromo-2-CN-5-MBS is widely used in scientific research applications. It is a versatile reagent that has been used in various synthetic organic chemistry reactions, such as the synthesis of heterocycles, the synthesis of polymers, and the synthesis of peptides. In addition, it has been used in a wide range of biochemical and physiological studies, including studies on enzyme inhibition, enzyme activation, protein-ligand interactions, and the inhibition of the enzyme acetylcholinesterase.